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Compound of Interest

Compound Name: 1,3-Dimethyluracil

Cat. No.: B184088

This guide provides a comprehensive overview of the melting and boiling points of 1,3-
Dimethyluracil, tailored for researchers, scientists, and professionals in drug development. It
includes key physical data, detailed experimental protocols for property determination, and a
workflow visualization.

Core Physical Properties

1,3-Dimethyluracil is a pyrimidine derivative utilized in the synthesis of various pharmaceutical
compounds and as a reagent to investigate the spectral properties of uracil derivatives.[1] Its
physical properties, particularly its melting and boiling points, are critical for its characterization,
purification, and application in chemical synthesis.

The melting and boiling points of 1,3-Dimethyluracil are summarized in the table below. The
melting point is well-documented across multiple sources, while the boiling point is reported as

an estimate.
Property Value Source
Melting Point 119-122 °C [LI[21131141[5]
116-124 °C [6]
120 °C [7]
Boiling Point 256.63 °C (rough estimate) [2][3]
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Experimental Protocols

Accurate determination of melting and boiling points is fundamental for verifying the purity and

identity of a chemical compound.[8]

This method is the most common for determining the melting point of a crystalline solid like 1,3-

Dimethyluracil.[9] It relies on heating a small sample in a capillary tube at a controlled rate.[8]

[4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp, DigiMelt, or Thiele tube)[8][10]

Glass capillary tubes (sealed at one end)[10]

Thermometer

Mortar and pestle (if sample needs grinding)

Procedure:

Sample Preparation: Ensure the 1,3-Dimethyluracil sample is completely dry and finely
powdered. If necessary, gently grind the crystals using a mortar and pestle.[10]

Capillary Tube Loading: Pack the dry powder into the open end of a capillary tube to a height
of about 2-3 mm.[11] Tap the sealed end of the tube on a hard surface or drop it through a
long glass tube to compact the sample at the bottom.[10][11]

Initial Rapid Determination (Optional): If the approximate melting point is unknown, perform a
rapid heating run (10-20 °C per minute) to get an estimated range.[10]

Accurate Determination: Prepare a fresh sample. Place the capillary tube in the heating
block of the apparatus. Heat rapidly to about 15-20 °C below the estimated melting point.[10]

Observation: Decrease the heating rate to 1-2 °C per minute.[8] Record the temperature at
which the first drop of liquid appears (the beginning of the melting range) and the
temperature at which the entire sample becomes a clear liquid (the end of the melting
range).[8] A narrow melting range (0.5-2 °C) is indicative of a pure compound.[8][11]
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For determining the boiling point of a liquid, the Thiele tube method is a convenient micro-scale
technique.[12][13]

Apparatus:

Thiele tube

Heat-resistant oil (e.g., mineral oil or paraffin)[12][14]

Small test tube or Durham tube

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner)
Procedure:

o Sample Preparation: Fill the small test tube with 1,3-Dimethyluracil (in its liquid state) to a
depth of about 2-3 mL.[14]

» Capillary Inversion: Place the capillary tube into the liquid, with its open end facing down.[13]

o Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the sample
is level with the thermometer bulb.[12][13]

e Heating: Insert the assembly into the Thiele tube, which is filled with oil to a level above the
side arm.[13] Gently heat the side arm of the Thiele tube. The shape of the tube promotes oil
circulation, ensuring uniform heating.[12]

o Observation: As the temperature rises, air trapped in the capillary tube will escape. When the
boiling point is reached, a rapid and continuous stream of bubbles will emerge from the
capillary tube's open end.[12][13]

o Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling
point is the temperature at which the stream of bubbles stops and the liquid is drawn back
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into the capillary tube.[12] This occurs when the vapor pressure of the substance equals the
atmospheric pressure.

Mandatory Visualization

The following diagram illustrates the logical workflow for determining the melting point of a solid
compound such as 1,3-Dimethyluracil.
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Start: Obtain 1,3-Dimethyluracil Sample

Is sample dry and powdered?

Grind sample with mortar and pestle

Pack sample into capillary tube (2-3 mm)

Place tube in melting point apparatus

Perform rapid heating (10-20°C/min)
to estimate melting range

Prepare new sample

Heat to 20°C below estimated MP

Reduce heating rate to 1-2°C/min

Observe and Record:
T(start) = First liquid drop
T(end) = All liquid

End: Melting Point Range Determined

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1,3-Dimethyluracil | 874-14-6 [chemicalbook.com]

. 1,3-Dimethyluracil CAS#: 874-14-6 [m.chemicalbook.com]

. 1,3-Dimethyluracil CAS#: 874-14-6 [amp.chemicalbook.com]

. 1,3-Dimethyluracil | CAS#:874-14-6 | Chemsrc [chemsrc.com]

. 1,3-Dimethyluracil, 99% - 874-14-6 | India | Otto Chemie Pvt Ltd [ottokemi.com]

. chemimpex.com [chemimpex.com]

. 1,3-Dimethyluracil | C6H8N202 | CID 70122 - PubChem [pubchem.ncbi.nlm.nih.gov]

. chem.ucalgary.ca [chem.ucalgary.ca]

°
(o] (0] ~ (o)) ()] EEN w N =

. westlab.com [westlab.com]

e 10. jan.ucc.nau.edu [jan.ucc.nau.edu]

e 11. Determination of Melting Point [wiredchemist.com]
e 12. vijaynazare.weebly.com [vijaynazare.weebly.com]
¢ 13. chem.libretexts.org [chem.libretexts.org]

e 14, uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1,3-Dimethyluracil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184088#1-3-dimethyluracil-melting-point-and-boiling-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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